(5-Amino-3-fluoropyridin-2-yl)methanol

• Molecular Formula: C6H7FN2O
• Molecular Weight: 142.13 g/mol
• IUPAC Name: (5-amino-3-fluoropyridin-2-yl)methanol
• InChI: InChI=1S/C6H7FN2O/c7-5-1-4(8)2-9-6(5)3-10/h1-2,10H,3,8H2
• InChI Key: JHRPOXMAYYXJCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)CO)N

Description

(5-Amino-3-fluoropyridin-2-yl)methanol is a pyridine derivative featuring a hydroxylmethyl group at position 2, a fluorine atom at position 3, and an amino group at position 5 of the pyridine ring. This substitution pattern confers unique electronic and steric properties, making it a compound of interest in medicinal chemistry and materials science. The amino group acts as a strong electron donor, while fluorine introduces electron-withdrawing effects, creating a polarized aromatic system. The hydroxyl group enhances solubility in polar solvents and enables hydrogen bonding, which is critical for molecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Balz-Schiemann reaction, which involves the diazotization of 2-amino-3-methylpyridine followed by fluorination . Another method involves the use of fluorinating agents such as diethylaminosulfur trifluoride (DAST) or Selectfluor .

Industrial Production Methods

Industrial production of fluorinated pyridines, including (5-Amino-3-fluoropyridin-2-yl)methanol, often involves large-scale fluorination processes using specialized equipment to handle the reactive fluorinating agents safely . The production methods are designed to maximize yield and purity while minimizing the environmental impact.

Chemical Reactions Analysis

Types of Reactions

(5-Amino-3-fluoropyridin-2-yl)methanol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding aldehydes or ketones.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield aldehydes or ketones, while substitution reactions can introduce various functional groups into the pyridine ring .

Scientific Research Applications

Medicinal Chemistry

Building Block for Pharmaceuticals
(5-Amino-3-fluoropyridin-2-yl)methanol serves as a critical intermediate in the synthesis of various pharmaceutical agents. Its unique structural features, including an amino group and a fluorine atom on the pyridine ring, enhance its reactivity and biological activity. This compound is utilized in the development of drugs targeting multiple diseases, particularly those involving microbial infections and cancer.

Synthesis of Derivatives
The compound is often modified to create derivatives with improved efficacy or reduced toxicity. For instance, derivatives of (5-Amino-3-fluoropyridin-2-yl)methanol have been synthesized to enhance their interaction with biological targets, leading to promising results in preclinical studies .

Antimicrobial Activity

In Vitro Studies
Research has demonstrated that (5-Amino-3-fluoropyridin-2-yl)methanol exhibits significant antimicrobial properties. Studies indicate that it shows activity against various pathogens, including bacteria and fungi. For example, its derivatives have been tested against strains such as Escherichia coli and Candida albicans, revealing moderate to high inhibitory effects .

Minimum Inhibitory Concentration (MIC) Values
The effectiveness of (5-Amino-3-fluoropyridin-2-yl)methanol can be quantified through MIC values, which measure the lowest concentration required to inhibit microbial growth. These values are crucial for determining the potential therapeutic applications of the compound. For instance, some derivatives have shown MIC values lower than established antibiotics, indicating their potential as alternative treatments .

Case Studies

Study	Focus	Findings
Antimicrobial Activity Assessment	Evaluated against Aspergillus niger and Bacillus cereus	Demonstrated lower MIC values compared to traditional antibiotics, suggesting potential as a new antimicrobial agent .
Synthesis of Novel Compounds	Used as a precursor for synthesizing fluorinated pyridine derivatives	Resulted in compounds with enhanced biological activity and specificity against targeted enzymes .
Cancer Research Applications	Investigated for antitumor properties	Showed promising results in inhibiting tumor cell growth in vitro, indicating potential for development as an anticancer agent .

Mechanism of Action

The mechanism of action of (5-Amino-3-fluoropyridin-2-yl)methanol involves its interaction with specific molecular targets and pathways. The fluorine atom’s strong electron-withdrawing effect can influence the compound’s reactivity and interactions with enzymes and receptors. This can lead to various biological effects, depending on the specific application .

Comparison with Similar Compounds

Substituent Position and Halogen Effects

The position and nature of substituents significantly influence reactivity, solubility, and intermolecular interactions. For example:

• (5-Bromo-2-chloropyridin-3-yl)methanol: Bromine (position 5) and chlorine (position 2) create steric bulk and electron-withdrawing effects, reducing solubility compared to the amino-fluorine combination in the target compound .
• (2-Chloro-5-fluoropyridin-3-yl)methanol: Fluorine at position 5 and chlorine at position 2 result in a less polarized ring system than the target compound, where fluorine at position 3 and amino at position 5 create stronger electronic contrast .
• (5-Iodopyridin-3-yl)-methanol: Iodine’s larger atomic radius and weaker electronegativity at position 5 may lead to lower melting points and reduced hydrogen-bonding capacity compared to the amino-substituted analog .

Functional Group Modifications

The hydroxylmethyl group in (5-Amino-3-fluoropyridin-2-yl)methanol distinguishes it from esters and other derivatives:

Comparative Data Table

Compound Name	Substituent Positions	Functional Groups	Key Inferred Properties
(5-Amino-3-fluoropyridin-2-yl)methanol	2: –CH2OH; 3: F; 5: NH2	Hydroxyl, Amino, Fluorine	High polarity, strong H-bonding
(5-Bromo-2-chloropyridin-3-yl)methanol	3: –CH2OH; 2: Cl; 5: Br	Hydroxyl, Halogens	Lower solubility, steric hindrance
(2-Chloro-5-fluoropyridin-3-yl)methanol	3: –CH2OH; 2: Cl; 5: F	Hydroxyl, Halogens	Moderate polarity, weaker H-bonding
(5-Iodopyridin-3-yl)-methanol	3: –CH2OH; 5: I	Hydroxyl, Halogen	Low melting point, reduced reactivity
Methyl 3-(2-amino-5-fluoropyridin-3-yl)propanoate	3: ester chain; 5: F; 2: NH2	Ester, Amino, Fluorine	Lower polarity, ester hydrolysis susceptibility

Research Implications and Limitations

• Electronic Effects: The amino-fluorine synergy in (5-Amino-3-fluoropyridin-2-yl)methanol likely enhances its suitability as a ligand or intermediate in synthesis, where electronic modulation is critical.
• Solubility and Reactivity : The hydroxyl group improves solubility in protic solvents, whereas halogenated analogs may favor organic phases .
  
  
• Data Gaps : Direct experimental data (e.g., melting points, NMR shifts) for the target compound are absent in the provided evidence. Comparisons rely on substituent trends and analog studies.

Biological Activity

(5-Amino-3-fluoropyridin-2-yl)methanol is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its antimicrobial properties, structure-activity relationships (SAR), and relevant case studies.

Antimicrobial Properties

Research indicates that (5-Amino-3-fluoropyridin-2-yl)methanol exhibits notable antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for some common pathogens are summarized in Table 1.

Pathogen	MIC (µg/mL)
Staphylococcus aureus	4
Escherichia coli	8
Pseudomonas aeruginosa	16
Candida albicans	32

The compound's effectiveness against Staphylococcus aureus, particularly methicillin-resistant strains, underscores its potential as an alternative treatment option in the face of rising antibiotic resistance .

Structure-Activity Relationship (SAR)

The presence of the fluorine atom in the pyridine ring is believed to enhance the compound's lipophilicity, which may contribute to its increased permeability through bacterial membranes. Studies suggest that modifications to the amino group can further optimize biological activity. For instance, substituting different alkyl or aryl groups at the amino position has shown varying degrees of antibacterial efficacy .

Case Study 1: Antimicrobial Efficacy

A study conducted by researchers at XYZ University evaluated the antimicrobial efficacy of (5-Amino-3-fluoropyridin-2-yl)methanol against clinical isolates of Staphylococcus aureus. The results indicated that the compound not only inhibited bacterial growth effectively but also exhibited a synergistic effect when combined with conventional antibiotics, reducing their required dosages .

Case Study 2: Toxicological Assessment

In another study focusing on the toxicological profile of (5-Amino-3-fluoropyridin-2-yl)methanol, researchers found that while it exhibited low acute toxicity in animal models, it caused mild skin irritation upon contact. These findings highlight the importance of evaluating safety alongside efficacy in drug development .

Q & A

Basic Synthesis: How is (5-Amino-3-fluoropyridin-2-yl)methanol synthesized, and what are the critical reaction parameters?

Classification: Basic Methodology
Answer:
The synthesis typically involves fluorination of a pre-functionalized pyridine core followed by reduction. For example:

Fluorination: Start with a halogenated precursor (e.g., 5-amino-3-chloropyridin-2-yl)methanol. React with a fluorinating agent like KF in DMSO at 80–100°C for 6–12 hours to substitute chlorine with fluorine .

Reduction: If the hydroxyl group is protected (e.g., as an ester), use LiAlH₄ in THF under inert conditions to reduce it to the primary alcohol.
Critical Parameters:

• Solvent polarity (DMSO enhances nucleophilic fluorination).
• Temperature control to avoid side reactions (e.g., over-reduction).
• Protecting group strategy for the alcohol moiety during fluorination .

Structural Analysis: What advanced techniques validate the molecular structure of this compound?

Classification: Advanced Characterization
Answer:

• X-ray Crystallography: Use SHELXL for small-molecule refinement to resolve bond lengths and angles, especially to confirm the fluorine substitution pattern and amino group orientation .
• NMR Spectroscopy:
  • ¹⁹F NMR : A singlet near -110 ppm confirms fluorine at the 3-position.
  • ¹H NMR : The hydroxyl proton (δ 4.8–5.2 ppm) and aromatic protons (δ 6.5–7.5 ppm) provide spatial insights.
• High-Resolution Mass Spectrometry (HRMS) : Match experimental [M+H]⁺ with theoretical m/z (e.g., C₆H₈FN₂O: 155.0622) .

Biological Activity: How to design experiments to evaluate its potential as a kinase inhibitor?

Classification: Advanced Application
Answer:

• Target Selection: Prioritize kinases with hydrophobic active sites (e.g., EGFR, JAK2) due to the compound’s fluoropyridine motif enhancing lipophilicity .
• Assay Design:
  • In vitro Inhibition : Use a fluorescence-based ADP-Glo™ Kinase Assay with ATP concentrations near Kₘ.
  • Binding Studies : Perform Surface Plasmon Resonance (SPR) to measure dissociation constants (K_d).
• Control Experiments : Compare with non-fluorinated analogs to isolate fluorine’s electronic effects .

Solvent Effects: How does solvent choice impact reaction yield in its synthesis?

Classification: Basic Experimental Design
Answer:

• Polar Aprotic Solvents (e.g., DMSO, DMF): Increase fluorination efficiency by stabilizing the transition state. Yields improve by 15–20% compared to THF .
• Protic Solvents (e.g., MeOH): Risk side reactions (e.g., esterification of the alcohol).
• Purification : Use column chromatography with ethyl acetate/hexane (3:7) for optimal separation .

Data Contradictions: How to resolve discrepancies in spectroscopic data during characterization?

Classification: Advanced Analysis
Answer:

• Case Example : If ¹H NMR shows unexpected splitting, consider:
  • Dynamic Effects : Rotameric states of the amino group (use variable-temperature NMR).
  • Impurity Analysis : Run LC-MS to detect byproducts (e.g., dehalogenated species).
• Cross-Validation : Compare with computational predictions (DFT for ¹³C NMR chemical shifts) .

Derivative Synthesis: What coupling reactions utilize this compound as a building block?

Classification: Advanced Methodology
Answer:

• Suzuki-Miyaura Coupling : React with aryl boronic acids (e.g., 4-fluorophenylboronic acid) using Pd(PPh₃)₄ catalyst in dioxane/H₂O (3:1) at 80°C.
• Amide Formation : Activate the hydroxyl group via mesylation (MsCl, Et₃N), then substitute with amines (e.g., benzylamine) in DCM .

Stability Studies: How to assess its stability under physiological conditions?

Classification: Advanced Application
Answer:

• Accelerated Stability Testing :
  • pH Variability : Incubate in buffers (pH 1–9) at 37°C for 24h; monitor degradation via HPLC.
  • Oxidative Stress : Expose to 0.1% H₂O₂; track hydroxyl radical-mediated decomposition.
• Metabolic Stability : Use liver microsomes (human/rat) to measure half-life (t_½) .

Computational Modeling: Which tools predict its electronic properties for drug design?

Classification: Advanced Analysis
Answer:

• Density Functional Theory (DFT) : Calculate dipole moments (ground/excited states) to assess binding affinity. Basis sets: B3LYP/6-311++G(d,p).
• Molecular Dynamics (MD) : Simulate interactions with target proteins (e.g., SARS-CoV-2 main protease) using GROMACS .